Cas no 1003042-41-8 ((2-Amino-5-chlorophenyl)boronic acid)
1003042-41-8 structure
Product Name:(2-Amino-5-chlorophenyl)boronic acid
CAS No:1003042-41-8
MF:C6H7BClNO2
MW:171.389280557632
MDL:MFCD12546460
CID:856782
PubChem ID:46739221
Update Time:2025-04-19
(2-Amino-5-chlorophenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-AMINO-5-CHLOROPHENYLBORONIC ACID
- (2-Amino-5-chlorophenyl)boronic acid
- AG-L-20026
- AK140258
- ANW-14214
- CTK3J8744
- KB-20061
- SureCN9908762
- Boronic acid, B-(2-amino-5-chlorophenyl)-
- MFCD12546460
- (2-Amino-5-chlorophenyl)boronicacid
- DB-346816
- DTXSID40674845
- G69634
- SCHEMBL9908762
- 1003042-41-8
- AKOS006344046
- EN300-335909
-
- MDL: MFCD12546460
- Inchi: 1S/C6H7BClNO2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3,10-11H,9H2
- InChI Key: NCHRUWKNTBNIBK-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(B(O)O)C=1)N
Computed Properties
- Exact Mass: 171.0258363g/mol
- Monoisotopic Mass: 171.0258363g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (2.7 g/l) (25 º C),
(2-Amino-5-chlorophenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019120685-1g |
(2-Amino-5-chlorophenyl)boronic acid |
1003042-41-8 | 95% | 1g |
$400.00 | 2023-09-04 | |
| Enamine | EN300-335909-0.1g |
(2-amino-5-chlorophenyl)boronic acid |
1003042-41-8 | 95.0% | 0.1g |
$317.0 | 2025-03-18 | |
| Enamine | EN300-335909-0.25g |
(2-amino-5-chlorophenyl)boronic acid |
1003042-41-8 | 95.0% | 0.25g |
$332.0 | 2025-03-18 | |
| Enamine | EN300-335909-0.5g |
(2-amino-5-chlorophenyl)boronic acid |
1003042-41-8 | 95.0% | 0.5g |
$345.0 | 2025-03-18 | |
| Enamine | EN300-335909-1.0g |
(2-amino-5-chlorophenyl)boronic acid |
1003042-41-8 | 95.0% | 1.0g |
$360.0 | 2025-03-18 | |
| Enamine | EN300-335909-2.5g |
(2-amino-5-chlorophenyl)boronic acid |
1003042-41-8 | 95.0% | 2.5g |
$745.0 | 2025-03-18 | |
| Enamine | EN300-335909-5.0g |
(2-amino-5-chlorophenyl)boronic acid |
1003042-41-8 | 95.0% | 5.0g |
$1462.0 | 2025-03-18 | |
| Enamine | EN300-335909-10.0g |
(2-amino-5-chlorophenyl)boronic acid |
1003042-41-8 | 95.0% | 10.0g |
$2843.0 | 2025-03-18 | |
| Enamine | EN300-335909-1g |
(2-amino-5-chlorophenyl)boronic acid |
1003042-41-8 | 1g |
$360.0 | 2023-09-04 | ||
| Enamine | EN300-335909-5g |
(2-amino-5-chlorophenyl)boronic acid |
1003042-41-8 | 5g |
$1462.0 | 2023-09-04 |
(2-Amino-5-chlorophenyl)boronic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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